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Cat. No.: B612756

Get Quote

Abstract & Introduction
The AMARA peptide (Sequence: AMARAASAAALARRR) is the industry-standard synthetic

substrate for measuring AMP-activated protein kinase (AMPK) activity.[1] Derived from the

SAMS peptide (which itself is derived from Acetyl-CoA Carboxylase), the AMARA peptide offers

higher specificity and lower background phosphorylation compared to its predecessors.

However, the reliability of AMPK kinetic assays is frequently compromised by improper stock

solution preparation. Common errors include failing to account for Net Peptide Content (NPC),

oxidation of the Methionine residue, and aggregation induced by freeze-thaw cycles.

This guide provides a rigorous, self-validating protocol for preparing, storing, and utilizing

AMARA peptide stocks to ensure experimental reproducibility in drug discovery and metabolic

research.

Physicochemical Properties[2][3][4]
Understanding the molecule is the first step to stability. The AMARA peptide is designed with a

C-terminal poly-arginine tail to enhance solubility, but it remains susceptible to environmental
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degradation.

Property Specification Critical Note

Sequence

H-Ala-Met-Ala-Arg-Ala-Ala-

Ser-Ala-Ala-Ala-Leu-Ala-Arg-

Arg-Arg-OH

Ser (S) is the phosphorylation

site. Met (M) is oxidation-

prone.

Length 15 Amino Acids -

Molecular Weight 1542.84 g/mol
Use this for Molar calculations

(not gross weight).

Isoelectric Point (pI) ~12.0
Highly basic due to 4 Arginine

residues.

Solubility High in aqueous buffers
Soluble in water; does not

require DMSO.

Substrate Type Specific for AMPK & SIKs for AMPK is typically 15–30

µM.

Core Protocol: Stock Solution Preparation
The "Net Peptide Content" (NPC) Correction
CRITICAL: Lyophilized peptide powder is not 100% peptide. It consists of peptide, counter-ions

(usually TFA or Acetate), and residual water.[2]

Gross Weight: The reading on your balance.

Net Peptide Content: The actual percentage of peptide (typically 60–80%).

Formula:

If the NPC is unknown, assume 70% (0.70) for estimation, but quantitative assays require

Amino Acid Analysis (AAA) for absolute accuracy.

Step-by-Step Preparation Workflow
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Target: 10 mM Stock Solution (Standard for high-throughput screening).

Equilibration: Remove the lyophilized peptide vial from the freezer and place it in a

desiccator at room temperature for 30–60 minutes.

Why? Opening a cold vial causes condensation, introducing moisture that hydrolyzes the

peptide.

Solvent Selection: Use Sterile Ultra-Pure Water (Type I) or 25 mM HEPES (pH 7.4).

Contraindication: Do NOT use DMSO. The peptide is highly soluble in water due to the

arginine tail. DMSO is unnecessary and can interfere with some downstream enzyme

coupled assays.

Dissolution:

Add 70% of the calculated solvent volume.

Gently tap or invert. Do not vortex vigorously; high shear stress can denature peptides or

promote aggregation.

Add the remaining 30% of solvent to wash down the sides.

Filtration (Optional but Recommended): Filter through a 0.22 µm PVDF syringe filter (low

protein binding) if using for cell-based assays.

Aliquoting: Dispense into single-use aliquots (e.g., 20–50 µL) in screw-cap cryovials.

Why? AMARA peptide degrades rapidly after >2 freeze-thaw cycles.
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Figure 1: Critical workflow for AMARA peptide reconstitution emphasizing moisture control and

NPC correction.

Storage & Stability Guidelines
The presence of Methionine (Met) in the AMARA sequence makes it highly susceptible to

oxidation (Met

Met-Sulfoxide), which renders the peptide unrecognizable to AMPK.

Storage Condition Stability Estimate Recommendation

Lyophilized (-20°C) 12 Months Keep desiccated.

Solubilized (RT) < 4 Hours Use immediately.

Solubilized (4°C) 1–2 Days Acceptable for short-term runs.

Solubilized (-20°C) 1 Month

Not Recommended (Slow

freezing promotes

aggregation).

Solubilized (-80°C) 6 Months
Gold Standard. Flash freeze in

liquid N2 if possible.

Oxidation Check: If assay performance drops, analyze the stock via LC-MS. A mass shift of

+16 Da indicates Methionine oxidation.

Application: The AMPK Kinase Assay[3][6][7]
The AMARA peptide acts as the phosphate acceptor in the kinase reaction.

Reaction Mechanism
AMPK transfers the

-phosphate from ATP to the Serine residue on the AMARA peptide.
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Figure 2: Enzymatic transfer of phosphate to the AMARA peptide substrate.

Standard Assay Conditions
Buffer: 50 mM HEPES pH 7.4, 1 mM DTT, 10 mM MgCl₂, 0.01% Brij-35.

Substrate Conc: Use 200 µM AMARA peptide (approx.

) to ensure saturation and zero-order kinetics.

ATP: 100–200 µM (matches physiological ATP

).

AMP: 10–100 µM (required for allosteric activation).

Troubleshooting & Quality Control
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Observation Probable Cause Corrective Action

Low Signal / High Km Peptide Oxidation

Check MS for +16 Da shift.

Prepare fresh stock using

degassed buffers.

Precipitation High Salt / pH Mismatch

Ensure buffer pH is < 8.[3]0.

AMARA is basic; high pH

reduces solubility.

Inconsistent Replicates Freeze-Thaw Damage
Use single-use aliquots. Never

re-freeze a working tube.

Lower than expected Activity Incorrect Concentration

Did you calculate using Gross

Weight? Recalculate using

NPC (approx 0.7 correction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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